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Compound Focus: Clomipramine Hydrochloride

CAS No.: 17321-77-6

Cat. No.: S524031

Stability & Storage Specifications

The table below summarizes the available stability information for clomipramine.

Aspect Specification Source | Context

Recommended Storage 20-25°C (68-77°F) Pharmaceutical capsules [1]

Temperature [2]

Storage Condition In tight, closed containers; protect from Pharmaceutical capsules [3]
moisture [1] [2]

Shelf Life 3 years from date of manufacture (when  Pharmaceutical capsules [1]

stored as directed)

Freezing of Aqueous Not recommended without pre- Inference from environmental
Samples treatment; stability varies by analyte sample study [4]

Technical Guidelines & Troubleshooting
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For your research and development work, here are some technical guidelines and troubleshooting FAQs

based on the findings.

e Pharmaceutical Formulation Storage: When storing clomipramine powder or capsules for your
experiments, adhere to the specified conditions: room temperature (20-25°C) in a tight, light-
resistant container, and protected from moisture [1] [2]. The excipient lactose monohydrate is
present in some capsules, which may be relevant for your formulation work [5].

¢ Handling of Research Samples: The search results did not provide explicit data on storing
clomipramine in biological matrices (e.g., plasma, tissue homogenates). A study on pharmaceuticals
in wastewater found that freezing samples without pre-treatment can lead to significant concentration
changes for many compounds, though clomipramine was not specifically mentioned [4]. This
highlights that stability is highly matrix-dependent.

o Recommendation: If you are working with biological samples containing clomipramine, you
should establish your own stability protocols. Common practices in bioanalysis include freezing
at -70°C to -80°C, multiple freeze-thaw cycle tests, and short-term temperature stability tests.

Frequently Asked Questions

e What is the most critical factor in storing clomipramine? Moisture protection is critical. The drug's
storage instructions explicitly state to protect it from moisture to ensure stability over its shelf life [3]

[1][2].

e Can I refrigerate or freeze clomipramine standard solutions or samples to extend their stability? The
official storage recommendation is at room temperature. Freezing aqueous samples without proper pre-
treatment can be problematic [4]. For standard solutions or novel formulations (like the orodispersible
tablets studied in one paper [6]), you should conduct forced degradation studies and establish your own

validated stability protocols for your specific sample type and solvent.

e What analytical techniques are used to study clomipramine stability? Research employs techniques
like Fourier-Transform Infrared Spectroscopy (FTIR) and Differential Scanning Calorimetry
(DSC) to check for drug-excipient interactions and physical stability [6]. For quantitative analysis,
liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly

sensitive method used in environmental and pharmaceutical analysis [6] [4].

Experimental Workflow for Stability Assessment
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For a systematic approach to evaluating clomipramine stability in your specific research context, you can

adapt the following workflow.

@efine Stability Study Parameters)

Prepare Samples
(e.g., API, Formulation,
Spiked Matrix)

Apply Stress Conditions
(Temperature, Humidity, Light)

Analyze Samples at Time Points
(Using HPLC, LC-MS/MS)

Evaluate Key Metrics
(Potency, Degradation Products, Physical Properties)

Establish Storage Protocol
& Shelf Life
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s524031?utm_src=pdf-body-img
https://www.smolecule.com/products/s524031?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s524031?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. - Safety Data Sheet Clomipramine [chemicalbook.com]

2. (oral route) - Side effects & dosage - Mayo Clinic Clomipramine [mayoclinic.org]

3. Dosage Guide + Max Dose, Adjustments - Drugs.com Clomipramine [drugs.com]

4. Storage effect on the analysis of pharmaceuticals and ... [sciencedirect.com]

5. 50 mg Capsules, Hard - Summary of Product... Clomipramine [medicines.org.uk]

6. In Vitro/In Vivo Evaluation of Clomipramine Orodispersible ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [addressing clomipramine stability issues sample storage].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b524031#addressing-clomipramine-stability-issues-sample-

storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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